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Compound of Interest

Compound Name: 1-(Hydroxymethyl)indole-2,3-dione

Cat. No.: B1345132 Get Quote

An In-depth Technical Guide to 1-(Hydroxymethyl)indole-2,3-dione

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Hydroxymethyl)indole-2,3-
dione, also known as N-Hydroxymethylisatin. This document details its chemical properties,

synthesis, and potential biological significance based on the broader class of isatin derivatives

to which it belongs.

Chemical Identity and Properties
1-(Hydroxymethyl)indole-2,3-dione is a derivative of isatin, a well-studied heterocyclic

compound. Its core structure is the indole-2,3-dione moiety with a hydroxymethyl group

attached to the nitrogen at position 1.

Property Value

CAS Number 50899-59-7[1][2]

Molecular Formula C₉H₇NO₃

Molecular Weight 177.16 g/mol [3][4]

Synonyms

N-Hydroxymethylisatin, 1-(Hydroxymethyl)-1H-

indole-2,3-dione, 1-Hydroxymethylindoline-2,3-

dione
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Synthesis Protocol
A common method for the synthesis of 1-(Hydroxymethyl)indole-2,3-dione involves the

reaction of isatin with formaldehyde.

Experimental Protocol: Synthesis of 1-(Hydroxymethyl)indole-2,3-dione[5]

Materials:

Isatin (25 g, 0.17 mol)

30% Formalin (30 ml, 0.3 mol)

Dioxane (10 ml)

Water (20 ml)

Procedure:

A mixture of dioxane and water is prepared.

Isatin and 30% formalin are added to the dioxane-water mixture.

The reaction mixture is heated at 100°C for 5 hours.

After heating, the reaction mixture is cooled.

The formed crystals of N-hydroxymethylisatin are filtered off.

The resulting product has a reported melting point of 138°C (with decomposition).

Yield: Approximately 93% (28 g).
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Caption: Synthesis workflow for 1-(Hydroxymethyl)indole-2,3-dione.

Potential Biological Activity and Signaling Pathways
While specific biological data for 1-(Hydroxymethyl)indole-2,3-dione is limited, the broader

class of isatin (1H-indole-2,3-dione) derivatives exhibits a wide range of pharmacological

activities. These include anticancer, antiviral, anti-inflammatory, and antimicrobial properties.

Isatin and its analogs are known to interact with various biological targets, including but not

limited to, kinases, caspases, and tubulin.

The diverse biological effects of isatin derivatives suggest that 1-(Hydroxymethyl)indole-2,3-
dione may also possess significant bioactivity. For instance, many isatin-based compounds are
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known to be inhibitors of various protein kinases, which are key regulators of cellular signaling

pathways. Inhibition of these pathways can be a therapeutic strategy for diseases such as

cancer.

Below is a generalized representation of a signaling pathway that could be modulated by an

isatin derivative acting as a kinase inhibitor.
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Caption: Potential mechanism of action via kinase inhibition.
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This guide serves as a foundational resource for researchers interested in 1-
(Hydroxymethyl)indole-2,3-dione. Further investigation is warranted to fully elucidate the

specific biological activities and mechanisms of action of this compound. The provided

synthesis protocol offers a starting point for producing the compound for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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